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Compound of Interest

Compound Name: Aranthol

Cat. No.: B3061088 Get Quote

Despite a comprehensive search of scientific and chemical databases, detailed information

regarding the chemical properties, biological activity, and experimental protocols for the

compound known as Aranthol remains largely unavailable in the public domain.

Aranthol, also identified by its IUPAC name 2-methyl-6-(methylamino)heptan-2-ol and

synonyms such as Methamoctol and N-Methylheptaminol, appears to be a compound with

limited published research. While basic chemical information can be found in databases, the in-

depth technical data required for a comprehensive guide for researchers, scientists, and drug

development professionals is not accessible through publicly available resources.

Chemical Structure and Basic Properties
The fundamental details of Aranthol have been collated from chemical repositories.

Table 1: Physicochemical Properties of Aranthol

Property Value Source

Molecular Formula C₉H₂₁NO PubChem

IUPAC Name
2-methyl-6-

(methylamino)heptan-2-ol
PubChem

Molecular Weight 159.27 g/mol PubChem

CAS Number 4436-89-9 PubChem
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Biological Activity and Pharmacological Data
Efforts to retrieve information on the mechanism of action, biological activity, pharmacological

profile, and toxicological data for Aranthol were unsuccessful. Searches for experimental

studies, clinical trials, or any form of quantitative biological data yielded no specific results for

this compound.

Experimental Protocols and Methodologies
A critical component of the requested technical guide was the inclusion of detailed

experimental protocols. Regrettably, no published studies detailing the synthesis, purification,

or in vitro/in vivo evaluation of Aranthol could be located. Therefore, no experimental

methodologies can be provided.

Signaling Pathways and Logical Relationships
The absence of research into the biological effects of Aranthol means that there are no known

signaling pathways or mechanisms of action to be visualized. Without experimental data, it is

impossible to construct any diagrams representing its interaction with biological systems.

Conclusion
Based on an exhaustive search of available scientific literature and chemical databases, it must

be concluded that Aranthol is not a well-characterized compound. The information necessary

to produce an in-depth technical guide, including quantitative data, experimental protocols, and

visualizations of its biological interactions, is not publicly available at this time. Researchers,

scientists, and drug development professionals interested in this molecule would likely need to

conduct foundational research to establish its chemical and biological properties.

To cite this document: BenchChem. [Aranthol: An Obscure Compound with Limited Available
Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3061088#aranthol-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b3061088?utm_src=pdf-body
https://www.benchchem.com/product/b3061088?utm_src=pdf-body
https://www.benchchem.com/product/b3061088?utm_src=pdf-body
https://www.benchchem.com/product/b3061088?utm_src=pdf-body
https://www.benchchem.com/product/b3061088#aranthol-chemical-structure-and-properties
https://www.benchchem.com/product/b3061088#aranthol-chemical-structure-and-properties
https://www.benchchem.com/product/b3061088#aranthol-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3061088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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